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Compound of Interest

Compound Name: Sch 38519

Cat. No.: B10814142 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Sch 38519 is not publicly available at the

time of this writing. The following guidance is based on general laboratory safety protocols for

handling novel chemical compounds with potential biological activity and unknown toxicity.

Researchers, scientists, and drug development professionals should exercise extreme caution

and consult with their institution's Environmental Health and Safety (EHS) department before

handling this substance. It is highly recommended to obtain a substance-specific SDS directly

from the supplier.

Immediate Safety and Logistical Information
Sch 38519 is identified as a fungal metabolite with inhibitory effects on platelet aggregation and

antimicrobial properties. Due to its biological activity, it should be handled as a potentially

hazardous substance. The following tables summarize the recommended personal protective

equipment (PPE) and a general operational plan for handling Sch 38519 in a laboratory

setting.

Personal Protective Equipment (PPE)
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PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Nitrile or other chemically resistant gloves.

Double gloving is recommended.

Body Protection

A lab coat worn fully buttoned. For procedures

with a higher risk of splashes or aerosol

generation, a chemically resistant apron or

disposable coveralls should be considered.

Respiratory

For handling the solid compound or when there

is a risk of aerosol generation, a NIOSH-

approved respirator (e.g., N95 or higher) is

recommended.

Operational and Disposal Plan
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Phase Key Action

Acquisition

Obtain the compound from a reputable supplier.

Request a Safety Data Sheet (SDS) upon

purchase.

Storage

Store in a cool, dry, and well-ventilated area,

away from incompatible materials. Keep the

container tightly sealed.

Handling

All handling of the solid compound and solutions

should be performed in a certified chemical

fume hood to minimize inhalation exposure.

Spill Response

In case of a spill, evacuate the area. Wear

appropriate PPE and follow your institution's

established spill cleanup procedures for potent

compounds.

Disposal

Dispose of all waste materials (including

contaminated PPE) as hazardous chemical

waste in accordance with local, state, and

federal regulations. Do not dispose of down the

drain or in regular trash.

Experimental Protocols
Detailed experimental protocols for specific assays involving Sch 38519 are not available in the

public domain. Researchers should develop their own protocols based on the intended

application, incorporating the safety precautions outlined in this document. All experimental

work should be conducted in a controlled laboratory environment by trained personnel.

Visualizing Workflows and Logical Relationships
The following diagrams illustrate the recommended workflows for safely handling Sch 38519
and the logical relationship for making handling decisions.
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Caption: A step-by-step workflow for the safe handling of Sch 38519.
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Caption: Decision-making logic for selecting appropriate PPE for Sch 38519.

To cite this document: BenchChem. [Essential Safety and Handling Guidance for Sch
38519]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10814142#personal-protective-equipment-for-
handling-sch-38519]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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